Cas no 2227816-36-4 (rac-2-(1R,2R)-2-(aminomethyl)cyclopropyl-6-bromo-4-chlorophenol)

• Product Name: rac-2-(1R,2R)-2-(aminomethyl)cyclopropyl-6-bromo-4-chlorophenol
• CAS No: 2227816-36-4
• MF: C₁₀H₁₁BrClNO
• MW: 276.55744099617
• CID: 5922867
• PubChem ID: 165690366
• Update Time: 2025-06-22

rac-2-(1R,2R)-2-(aminomethyl)cyclopropyl-6-bromo-4-chlorophenol Chemical and Physical Properties

Names and Identifiers

• rac-2-(1R,2R)-2-(aminomethyl)cyclopropyl-6-bromo-4-chlorophenol
• EN300-1922910
• 2227816-36-4
• rac-2-[(1R,2R)-2-(aminomethyl)cyclopropyl]-6-bromo-4-chlorophenol

• Inchi： 1S/C10H11BrClNO/c11-9-3-6(12)2-8(10(9)14)7-1-5(7)4-13/h2-3,5,7,14H,1,4,13H2/t5-,7+/m0/s1
• InChI Key： PZHOTEAXOCDWKF-CAHLUQPWSA-N
• SMILES： BrC1=CC(=CC(=C1O)[C@@H]1C[C@H]1CN)Cl

Computed Properties

• Exact Mass: 274.97125g/mol
• Monoisotopic Mass: 274.97125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.2Ų

Additional information on rac-2-(1R,2R)-2-(aminomethyl)cyclopropyl-6-bromo-4-chlorophenol

Comprehensive Analysis of rac-2-(1R,2R)-2-(aminomethyl)cyclopropyl-6-bromo-4-chlorophenol (CAS No. 2227816-36-4)

The compound rac-2-(1R,2R)-2-(aminomethyl)cyclopropyl-6-bromo-4-chlorophenol (CAS No. 2227816-36-4) is a chiral organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a cyclopropyl ring and halogenated phenol moiety, make it a subject of interest for drug discovery and material science applications. This article delves into its properties, synthesis, and relevance in modern research, addressing common queries like "synthesis of bromo-chlorophenol derivatives" and "applications of aminomethyl cyclopropane compounds."

One of the most searched topics related to this compound is its stereochemistry. The rac- prefix indicates a racemic mixture, while the (1R,2R) descriptor highlights the specific configuration of the cyclopropyl group. Researchers often investigate how such chiral centers influence biological activity, a theme echoed in popular searches like "chiral drug development 2024" and "impact of stereochemistry on drug efficacy." The presence of both bromo and chloro substituents further enhances its reactivity, making it a versatile intermediate for cross-coupling reactions—a hot topic in synthetic chemistry forums.

From a pharmacological perspective, the aminomethyl group in this compound suggests potential bioactivity, aligning with trending searches such as "amine-containing drug candidates" and "small molecule therapeutics." Its structural similarity to known enzyme inhibitors has sparked interest in its use for targeting specific protein pathways, particularly in oncology and neurology research. Computational chemists frequently explore its molecular docking potential, a keyword with high traffic in AI-driven drug design platforms.

Environmental and regulatory considerations are also critical. While not classified as hazardous, its halogenated nature prompts questions about "green synthesis of halogenated phenols"—a trending topic in sustainable chemistry. Analytical methods like HPLC and NMR (frequently searched techniques) are essential for characterizing this compound, ensuring purity for research applications. The compound’s CAS No. 2227816-36-4 serves as a unique identifier in global chemical databases, aiding researchers in patent searches and literature reviews.

In material science, the rigid cyclopropyl ring offers intriguing possibilities for designing high-performance polymers or liquid crystals. Searches like "cyclopropane in advanced materials" reflect growing interest in this niche. Meanwhile, the phenol group’s acidity and hydrogen-bonding capacity make it relevant to studies on "supramolecular chemistry" and "crystal engineering," both trending in academic circles.

To summarize, rac-2-(1R,2R)-2-(aminomethyl)cyclopropyl-6-bromo-4-chlorophenol exemplifies the intersection of synthetic chemistry and applied science. Its multifaceted applications—from drug development to materials design—respond to contemporary search trends while offering rich avenues for innovation. Researchers are encouraged to explore its structure-activity relationships and process optimization, two evergreen topics in chemical literature.